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Compound of Interest

Compound Name: 4-Fluoro-1H-imidazole

Cat. No.: B020599 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-1H-imidazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 4-Fluoro-1H-
imidazole (CAS No: 30086-17-0). Given the limited availability of a specific Safety Data Sheet

(SDS), this document synthesizes information from available data for 4-Fluoro-1H-imidazole
and structurally related compounds. All personnel must treat this chemical with caution and

adhere to the safety protocols outlined herein. A thorough risk assessment should be

conducted before commencing any work.

Hazard Identification and Personal Protective
Equipment
4-Fluoro-1H-imidazole is classified as a hazardous substance. The following table

summarizes its known and potential hazards.
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Hazard Classification Description
Precautionary Statement
Codes

Acute Toxicity, Oral (Harmful) Harmful if swallowed.[1] P301 + P312 + P330

Skin Irritation Causes skin irritation.[1] P302 + P352

Eye Irritation
Causes serious eye irritation.

[1]
P305 + P351 + P338

Specific Target Organ Toxicity

(Single Exposure), Respiratory

Tract Irritation

May cause respiratory

irritation.
P261, P304 + P340

Appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure and

ensure personal safety.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

damage before each use.

Eyes
Safety glasses with side

shields or goggles

Provides protection against

splashes and airborne

particles.

Face Face shield

To be used in conjunction with

safety glasses or goggles,

particularly when there is a

significant risk of splashing.

Body Laboratory coat
A standard, fully-buttoned lab

coat is required to protect skin.

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely. The type of

respirator should be

determined by a formal risk

assessment.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is essential for the safe handling of 4-Fluoro-1H-
imidazole.

1. Preparation and Engineering Controls:

All manipulations of solid 4-Fluoro-1H-imidazole should be conducted within a certified

chemical fume hood to minimize inhalation exposure.
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Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.[2]

Before commencing work, verify that all necessary PPE is available and in good condition.

2. Handling the Compound:

Wear all required PPE as detailed in the table above.

Avoid the formation of dust when handling the solid material.[2]

Use appropriate, non-sparking tools (e.g., spatulas) for transferring the compound.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents.[2]

3. In Case of a Spill:

Small Spill:

If you are trained to handle it, wear appropriate PPE, including respiratory protection.

Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the material into a designated, labeled hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Large Spill:

Evacuate the immediate area.

Contact your institution's emergency response team.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of 4-Fluoro-1H-imidazole and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials containing 4-Fluoro-1H-imidazole, including

contaminated PPE and cleaning materials, must be collected in a designated, clearly

labeled, and sealed hazardous waste container.[2]

Disposal Route: Do not dispose of this compound down the drain or in regular trash. Follow

all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific guidance.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 4-Fluoro-1H-imidazole.
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Caption: Workflow for the safe handling of 4-Fluoro-1H-imidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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